Cas no 1806308-32-6 (4-Fluoro-2-methyl-6-phenylpyridine)

• Product Name: 4-Fluoro-2-methyl-6-phenylpyridine
• CAS No: 1806308-32-6
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• CID: 4906371
• Update Time: 2025-05-19

4-Fluoro-2-methyl-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methyl-6-phenylpyridine

• Inchi： 1S/C12H10FN/c1-9-7-11(13)8-12(14-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： KTGFRPRDECJFPA-UHFFFAOYSA-N
• SMILES： FC1C=C(C)N=C(C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 4-Fluoro-2-methyl-6-phenylpyridine

4-Fluoro-2-methyl-6-phenylpyridine: A Comprehensive Overview

4-Fluoro-2-methyl-6-phenylpyridine, identified by the CAS number 1806308-32-6, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique pyridine ring structure, has been the subject of extensive research due to its potential applications in drug development, electronic materials, and advanced chemical synthesis techniques.

The molecular structure of 4-fluoro-2-methyl-6-phenylpyridine comprises a pyridine ring substituted with a fluorine atom at position 4, a methyl group at position 2, and a phenyl group at position 6. This substitution pattern imparts the molecule with distinct electronic and steric properties, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

One of the most notable advancements involving 4-fluoro-2-methyl-6-phenylpyridine is its application in the creation of advanced materials for optoelectronic devices. Researchers have demonstrated that this compound can serve as a building block for constructing organic semiconductors with enhanced charge transport properties. These materials have shown promise in improving the efficiency of solar cells and organic light-emitting diodes (OLEDs), contributing to the development of next-generation electronic devices.

In addition to its material science applications, 4-fluoro-2-methyl-6-phenylpyridine has also been explored for its potential in catalytic processes. Recent findings indicate that this compound can act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. This discovery has opened new avenues for green chemistry approaches, enabling more efficient and environmentally friendly synthesis routes for complex molecules.

The synthesis of 4-fluoro-2-methyl-6 phenyl pyridine typically involves multi-step procedures that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution and coupling reactions, often utilizing palladium catalysts to achieve high yields and selectivity. The development of these synthetic protocols has been significantly influenced by advancements in organometallic chemistry and transition metal catalysis.

From a pharmacological perspective, 4-fluoro 2 methyl 6 phenyl pyridine has been investigated for its potential as a lead compound in drug discovery programs. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, makes it an attractive candidate for developing therapeutics against various diseases, including cancer and neurodegenerative disorders.

In conclusion, CAS No. 1806308 32 6, or 4-fluoro 2 methyl 6 phenyl pyridine, stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a valuable tool in scientific research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an even greater role in shaping the future of chemistry and materials science.